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Compound of Interest

Compound Name: H-D-Phg-OH

Cat. No.: B555899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of D-alpha-Phenylglycine, an essential non-proteinogenic amino acid utilized in the synthesis of

various pharmaceuticals. The following sections detail its key thermochemical data, outline the

experimental protocols for their determination, and provide a visual representation of a key

experimental workflow.

Core Thermochemical Data
The thermochemical properties of D-alpha-Phenylglycine are crucial for understanding its

stability, reactivity, and behavior in various chemical processes, which is of significant

importance in drug development and manufacturing. While direct experimental data for the D-

enantiomer is limited, the properties of its L-enantiomer and the racemic DL-mixture provide

excellent estimates, as enantiomers possess identical scalar thermochemical properties.
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Property
D-alpha-
Phenylglycine

L-alpha-
Phenylglycine

DL-alpha-
Phenylglycine

Molecular Formula C₈H₉NO₂ C₈H₉NO₂ C₈H₉NO₂

Molar Mass ( g/mol ) 151.16 151.16 151.16

Melting Point (°C) 302 (decomposes)[1] >300 290[2][3]

Density (g/cm³) 1.2 (at 20°C)[1] - -

Water Solubility

(g/100mL)
0.3[1] - -

Heat Capacity, Cₚ (J

K⁻¹ mol⁻¹) at 298.15 K

177.3 (temperature

not specified)[4]
179.1[4] 177.7[4]

Standard Enthalpy of

Combustion, ΔHc°

(kJ/mol)

- - -4009.0

Standard Enthalpy of

Formation, ΔHf°

(solid) (kJ/mol)

Data not available Data not available Data not available

Note: The standard enthalpy of combustion for DL-phenylglycine is sourced from the NIST

Chemistry WebBook. The standard enthalpy of formation for solid amino acids is typically

determined from their enthalpy of combustion.[5][6]

Experimental Protocols
The determination of the thermochemical properties of amino acids like D-alpha-Phenylglycine

requires precise and standardized experimental methodologies. The following are detailed

protocols for key experimental techniques.

Bomb Calorimetry for Enthalpy of Combustion
The standard enthalpy of combustion is determined using a bomb calorimeter. This technique

measures the heat released when a substance is completely burned in a controlled volume of

oxygen.
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Methodology:

Sample Preparation: A precisely weighed pellet of crystalline D-alpha-Phenylglycine

(typically 0.5 - 1.0 g) is placed in a sample holder within the calorimeter's bomb.

Bomb Assembly: A fuse wire is connected to the ignition circuit and positioned to be in

contact with the sample.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the

calorimeter's insulated container. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water surrounding the bomb is monitored and recorded

at regular intervals until it reaches a maximum and then begins to cool.

Calculation: The heat of combustion is calculated from the observed temperature rise, taking

into account the heat capacity of the calorimeter system (which is predetermined using a

standard substance like benzoic acid), and corrections for the heat of formation of nitric acid

and sulfuric acid (if applicable) from the nitrogen and sulfur content of the sample. The

standard enthalpy of combustion is then calculated from the heat of combustion at constant

volume.

Differential Scanning Calorimetry (DSC) for Heat
Capacity
Differential Scanning Calorimetry is a thermal analysis technique used to measure the heat

capacity of a substance by monitoring the difference in heat flow required to increase the

temperature of the sample and a reference.

Methodology:

Sample Preparation: A small, accurately weighed amount of D-alpha-Phenylglycine (typically

5-15 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a

reference.
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Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature range and a constant heating rate

(e.g., 10 K/min).

Measurement: The DSC instrument heats both the sample and the reference pans at the

programmed rate. The differential heat flow to the sample required to maintain it at the same

temperature as the reference is measured as a function of temperature.

Calibration: The heat flow and temperature are calibrated using standard materials with

known melting points and enthalpies of fusion (e.g., indium).

Heat Capacity Calculation: The heat capacity of the sample is determined by comparing the

heat flow signal of the sample with that of a standard material with a known heat capacity

(e.g., sapphire) under the same experimental conditions, and with a baseline measurement

(empty pans). The heat capacity at a specific temperature is calculated using the following

equation:

Cp,sample = (DSCsample - DSCbaseline) / (DSCstandard - DSCbaseline) * Cp,standard *

(mstandard / msample)

where DSC is the heat flow signal and m is the mass.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for determining the standard enthalpy of

combustion of D-alpha-Phenylglycine using bomb calorimetry.
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Caption: Workflow for Bomb Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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